Cas no 1892-00-8 (6-Hepten-1-ol, 6-methyl-)

6-Hepten-1-ol, 6-methyl- structure
6-Hepten-1-ol, 6-methyl- structure
Product Name:6-Hepten-1-ol, 6-methyl-
CAS No:1892-00-8
MF:C8H16O
MW:128.212042808533
CID:1384223
PubChem ID:13283659
Update Time:2025-04-20

6-Hepten-1-ol, 6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Hepten-1-ol, 6-methyl-
    • 6-methylhept-6-en-1-ol
    • DTXSID30534606
    • SCHEMBL466548
    • 1892-00-8
    • Inchi: 1S/C8H16O/c1-8(2)6-4-3-5-7-9/h9H,1,3-7H2,2H3
    • InChI Key: AYZDUQJSEYAYTG-UHFFFAOYSA-N
    • SMILES: OCCCCCC(=C)C

Computed Properties

  • Exact Mass: 128.12018
  • Monoisotopic Mass: 128.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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